Cas no 2137457-38-4 (Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-)

• Product Name: Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-
• CAS No: 2137457-38-4
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 5256394
• Update Time: 2025-07-19

Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-

• Inchi： 1S/C13H22N2O2/c1-2-10(12(16)17)14-11-9-3-7-15(8-4-9)13(11)5-6-13/h9-11,14H,2-8H2,1H3,(H,16,17)
• InChI Key： OYXWRAJQMVASPJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NC1C2CCN(CC2)C21CC2)CC

Additional information on Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)-

Recent Advances in the Study of Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- (CAS: 2137457-38-4)

The compound Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- (CAS: 2137457-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the compound's interaction with nicotinic acetylcholine receptors (nAChRs). Preliminary findings suggest that Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- exhibits selective binding affinity for specific nAChR subtypes, which could make it a valuable candidate for treating neurological disorders such as Alzheimer's disease and schizophrenia. The spirocyclic moiety appears to play a critical role in this selectivity, as demonstrated by recent structure-activity relationship (SAR) studies.

In addition to its receptor-binding properties, the compound has also been investigated for its metabolic stability and pharmacokinetic profile. Recent in vitro and in vivo studies have shown that Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- exhibits favorable bioavailability and low toxicity, making it a promising lead compound for further drug development. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its metabolic pathways and degradation products.

The synthetic routes for Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- have also been a focus of recent research. Novel methodologies involving asymmetric catalysis and green chemistry principles have been developed to improve the yield and enantiomeric purity of the compound. These advancements are expected to facilitate large-scale production and further preclinical studies.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its efficacy in animal models of neurological diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The unique structural features and promising pharmacological properties of Butanoic acid, 2-(spiro[1-azabicyclo[2.2.2]octane-2,1'-cyclopropan]-3-ylamino)- position it as a molecule of significant interest in the field of medicinal chemistry.